Cas no 828268-69-5 (1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate)

1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate structure
828268-69-5 structure
Product name:1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate
CAS No:828268-69-5
MF:C5H10N3O2+.O4Cl-
MW:243.6024
CID:681622
PubChem ID:71417004

1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate
    • 1,3-dimethyl-4-nitro-1,2-dihydroimidazol-1-ium,perchlorate
    • DTXSID70836353
    • 1,3-Dimethyl-4-nitro-2,3-dihydro-1H-imidazol-1-ium perchlorate
    • 828268-69-5
    • Inchi: InChI=1S/C5H9N3O2.ClHO4/c1-6-3-5(8(9)10)7(2)4-6;2-1(3,4)5/h3H,4H2,1-2H3;(H,2,3,4,5)
    • InChI Key: LFHIUJNCSAYCKZ-UHFFFAOYSA-N
    • SMILES: C[NH+]1CN(C(=C1)[N+](=O)[O-])C.[O-]Cl(=O)(=O)=O

Computed Properties

  • Exact Mass: 243.0258127g/mol
  • Monoisotopic Mass: 243.0258127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 280
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128Ų

1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate Related Literature

Additional information on 1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate

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